2-(2,4-Dimethylpentan-3-yl)cyclopropane-1-carbaldehyde

• Molecular Formula: C11H20O
• Molecular Weight: 168.28 g/mol
• IUPAC Name: 2-(2,4-dimethylpentan-3-yl)cyclopropane-1-carbaldehyde
• InChI: InChI=1S/C11H20O/c1-7(2)11(8(3)4)10-5-9(10)6-12/h6-11H,5H2,1-4H3
• InChI Key: ANJLDMLUMFYOST-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C1CC1C=O)C(C)C

Description

2-(2,4-Dimethylpentan-3-yl)cyclopropane-1-carbaldehyde is a cyclopropane derivative featuring a carbaldehyde group at position 1 and a branched 2,4-dimethylpentan-3-yl substituent at position 2. The cyclopropane ring introduces significant steric strain, while the branched alkyl chain enhances lipophilicity and steric hindrance.

Preparation Methods

Synthetic Routes and Reaction Conditions

The reaction conditions often require the use of catalysts and specific reagents to ensure the desired product is obtained with high purity .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale cyclopropanation reactions under controlled conditions to ensure consistency and high yield. The use of advanced purification techniques is essential to achieve the required purity levels for industrial applications .

Chemical Reactions Analysis

Types of Reactions

2-(2,4-Dimethylpentan-3-yl)cyclopropane-1-carbaldehyde undergoes various types of chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid.

Reduction: The aldehyde group can be reduced to form the corresponding alcohol.

Substitution: The compound can undergo substitution reactions at the cyclopropane ring or the aldehyde group.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like sodium borohydride for reduction, and various nucleophiles for substitution reactions. The reaction conditions typically involve controlled temperatures and specific solvents to ensure the desired outcomes .

Major Products Formed

The major products formed from these reactions include the corresponding carboxylic acid, alcohol, and substituted derivatives of the original compound .

Scientific Research Applications

2-(2,4-Dimethylpentan-3-yl)cyclopropane-1-carbaldehyde has a wide range of scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential biological activity and interactions with various biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor in the synthesis of pharmaceutical compounds.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(2,4-Dimethylpentan-3-yl)cyclopropane-1-carbaldehyde involves its interaction with specific molecular targets and pathways. The aldehyde group can form covalent bonds with nucleophilic sites on biomolecules, leading to various biological effects. The cyclopropane ring can also interact with enzymes and receptors, modulating their activity .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Functional Group Differences

The following compounds share structural motifs with the target molecule, enabling comparative analysis:

Table 1: Key Structural Comparisons

Compound Name	Molecular Formula	Substituent Characteristics	Functional Group	Key Properties/Applications
2-(2,4-Dimethylpentan-3-yl)cyclopropane-1-carbaldehyde (Target)	C₁₂H₂₀O	Branched, saturated alkyl chain	Aldehyde	High steric hindrance; potential intermediate in synthesis
2-Methyl-2-(4-methylpent-3-en-1-yl)cyclopropane-1-carbaldehyde	C₁₂H₁₈O	Unsaturated (alkene), linear chain	Aldehyde	Lower stability due to alkene; hydrogenation susceptibility
S-Bioallethrin (Dimethylcyclopropanecarboxylate ester)	C₂₁H₂₈O₃	Ester-linked substituent	Ester	Pesticide; cyclopropane strain enhances bioactivity
4-(2,4-Dimethylpentan-3-yl)phenol	C₁₃H₂₀O	Branched alkyl chain on aromatic ring	Phenol	Restricted under RoHS; phenolic acidity influences solubility
rac-(1R,2R)-2-(1-Methyl-1H-pyrazol-4-yl)cyclopropane-1-carbaldehyde	C₉H₁₀N₂O	Aromatic heterocyclic substituent	Aldehyde	Pyrazole enhances electronic diversity; medicinal chemistry applications

Reactivity and Stability

• Aldehyde vs. Ester Groups : The target compound’s aldehyde group is more reactive toward nucleophilic addition (e.g., Grignard reactions) compared to the ester groups in S-bioallethrin, which undergo hydrolysis .
• Aromatic vs. Aliphatic Systems: Phenolic derivatives (e.g., 4-(2,4-dimethylpentan-3-yl)phenol) exhibit acidity (pKa ~10) and UV activity, contrasting with the neutral aldehyde’s electrophilicity .